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Compound of Interest

Compound Name: DL-Glyceraldehyde-2-13C

Cat. No.: B583784 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, synthesis,

and metabolic significance of DL-Glyceraldehyde-2-13C. This isotopically labeled sugar is a

valuable tool in metabolic research, particularly for tracing the flux of carbon through glycolysis

and related pathways.

Chemical Structure and Properties
DL-Glyceraldehyde-2-13C is a racemic mixture of the D and L enantiomers of glyceraldehyde,

in which the carbon atom at the C2 position is the heavy isotope ¹³C.

Molecular Formula: C₂¹³CH₆O₃

Molecular Weight: 91.07 g/mol

CAS Number: 71122-43-5

The presence of the ¹³C isotope at a specific position allows for its use as a tracer in metabolic

studies, with detection by techniques such as nuclear magnetic resonance (NMR)

spectroscopy and mass spectrometry (MS). In solution, glyceraldehyde exists in equilibrium

between its open-chain aldehyde form and various cyclic hemiacetal and dimeric structures.

Below is a diagram illustrating the chemical structure of DL-Glyceraldehyde-2-13C.
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Synthesis of DL-Glyceraldehyde-2-13C

Glycolaldehyde-1-13C
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(2,3-dihydroxy-2-13C-propanenitrile)

Potassium Cyanide (KCN)

Glyceric Acid-2-13C
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Controlled Reduction
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Glycolysis Pathway
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1,3-Bisphosphoglycerate

3-Phosphoglycerate

2-Phosphoglycerate

Phosphoenolpyruvate

Pyruvate

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b583784?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b583784?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [In-Depth Technical Guide: DL-Glyceraldehyde-2-13C
Chemical Structure and Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b583784#dl-glyceraldehyde-2-13c-chemical-structure-
and-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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